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Introduction

13-Hydroxyoctadecadienoic acid (13-HODE) is a bioactive lipid metabolite derived from linoleic
acid, playing a crucial role in various physiological and pathological processes, including
inflammation, cell proliferation, and differentiation. The enzyme 13-HODE dehydrogenase
catalyzes the NAD+-dependent oxidation of 13-HODE to 13-oxo-octadecadienoic acid (13-0xo-
HODE).[1][2] The activity of this enzyme is a key regulatory point in the metabolic pathway of
13-HODE and has been shown to correlate with the differentiation status of intestinal cells.[1]
Accurate and reliable measurement of 13-HODE dehydrogenase activity is therefore essential
for understanding its biological significance and for the development of therapeutic agents
targeting this pathway.

These application notes provide detailed protocols for measuring 13-HODE dehydrogenase
activity using various techniques, including HPLC-based methods, as well as generalized
spectrophotometric and fluorometric assays.

Metabolic Pathway of 13-HODE

Linoleic acid is converted to 13(S)-hydroperoxyoctadecadienoic acid (13-HPODE) by the
enzyme 15-lipoxygenase (15-LOX). 13-HPODE is then reduced to 13(S)-HODE.[3] The
enzyme 13-HODE dehydrogenase, utilizing NAD+ as a cofactor, subsequently oxidizes 13-
HODE to 13-oxo0-HODE.[3] This final product can then be further metabolized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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